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Compound of Interest

Compound Name: Chroman-3-amine

Cat. No.: B1202177

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chroman-3-amine and its derivatives are privileged scaffolds in medicinal chemistry, exhibiting
a wide range of biological activities. The functionalization of the nitrogen atom at the 3-position
is a key strategy for modulating the pharmacological properties of these compounds, including
their potency, selectivity, and pharmacokinetic profiles. This document provides detailed
protocols for the N-functionalization of chroman-3-amine, covering common and effective
methods such as N-acylation, N-alkylation, reductive amination, N-arylation, and N-
sulfonylation.

N-Functionalization Strategies: An Overview

The primary amino group of chroman-3-amine is a versatile handle for a variety of chemical
transformations. The choice of functionalization strategy depends on the desired substituent
and the overall synthetic route.

A general workflow for the N-functionalization of chroman-3-amine is presented below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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